Cas no 13831-30-6 (a-Acetoxyacetic Acid)

• Product Name: a-Acetoxyacetic Acid
• CAS No: 13831-30-6
• MF: C₄H₆O₄
• MW: 118.088041782379
• MDL: MFCD00011551
• CID: 49515
• PubChem ID: 24858247
• Update Time: 2025-04-18

a-Acetoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetoxyacetic acid
• Acetoxuacetic acid
• α-Acetoxyacetic Acid
• 2-acetyloxyacetic acid
• Acetoxyacetic acid
• Aceticacid, (acetyloxy)- (9CI)
• Glycolic acid, acetate (6CI,7CI,8CI)
• (Acetyloxy)acetic acid
• 2-Hydroxyacetic acid acetate
• Acetylglycolic acid
• NSC 72984
• O-Acetylglycolic acid
• a-Acetoxyacetic acid
• Einecs 237-541-9
• Glycolic acid, acetate
• 2-ACETOXY ACETIC ACID
• Acetoxyacetic acid 99%
• Q27294593
• CS-0155005
• YMD9TFB2PG
• Z56896751
• AKOS001044291
• AMY3826
• 2-acetoxyaceticacid
• MFCD00011551
• InChI=1/C4H6O4/c1-3(5)8-2-4(6)7/h2H2,1H3,(H,6,7
• Acetic acid, (acetyloxy)-;2-Acetoxyacetic acid
• A886265
• EN300-24991
• CHEMBL2207139
• 2-(acetyloxy)acetic acid
• 13831-30-6
• UNII-YMD9TFB2PG
• alpha-Acetoxyacetic acid
• NS00014779
• FT-0636968
• .alpha.-Acetoxyacetic acid
• 2-Hydroxyacetic acid acetata
• Acetic acid, 2-(acetyloxy)-
• BDBM82195
• D81772
• acetoxy acetic acid
• J-007116
• DS-2480
• Acetoxyacetic acid, 99%
• DTXSID60160578
• NSC72984
• SCHEMBL226224
• BCP32586
• Acetic acid, (acetyloxy)-
• NSC-72984
• DB-042423
• a-Acetoxyacetic Acid

• MDL： MFCD00011551
• Inchi： 1S/C4H6O4/c1-3(5)8-2-4(6)7/h2H2,1H3,(H,6,7)
• InChI Key： MLXDUYUQINCFFV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(=O)O

Computed Properties

• Exact Mass: 118.02700
• Monoisotopic Mass: 118.026609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not available
• Density: 1.0887 (rough estimate)
• Melting Point: 67-69 °C (lit.)
• Boiling Point: 141-142 °C/12 mmHg(lit.)
• Flash Point: 103.1 °C
• Refractive Index: 1.4500 (estimate)
• PSA: 63.60000
• LogP: -0.36590
• Solubility: Not available

a-Acetoxyacetic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Keep it tightly closed. Store in a cool, dry place.
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives